Cas no 2138398-56-6 (1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl-)

• Product Name: 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl-
• CAS No: 2138398-56-6
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5300983
• Update Time: 2025-08-05

1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl-

• Inchi： 1S/C14H25NO/c1-5-15-7-6-12(16)14(15)9-11(2)8-13(3,4)10-14/h11H,5-10H2,1-4H3
• InChI Key： NKPYPOWCEHGGCF-UHFFFAOYSA-N
• SMILES： N1(CC)C2(CC(C)CC(C)(C)C2)C(=O)CC1

Additional information on 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl-

1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl

The compound 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl (CAS No: 2138398-56-6) is a unique spirocyclic ketone with significant structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro[4.5]decan framework indicates that the molecule consists of a four-membered and a five-membered ring fused at a single atom, creating a bicyclic structure with exceptional stability and reactivity.

Recent studies have highlighted the potential of spirocyclic ketones in various chemical and pharmaceutical applications. The presence of the azaspiro group in this compound introduces nitrogen into the structure, enhancing its ability to form hydrogen bonds and participate in various biochemical interactions. This makes it a promising candidate for drug design, particularly in the development of bioactive molecules with specific targeting capabilities.

The 1-ethyl-7,7,9-trimethyl substituents further modulate the physical and chemical properties of the compound. These groups contribute to the molecule's lipophilicity, which is crucial for its solubility in organic solvents and its ability to cross biological membranes. Recent research has shown that such substituents can significantly influence the pharmacokinetics of drugs, making this compound a valuable tool in medicinal chemistry.

From a synthetic perspective, the preparation of 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl involves advanced organic chemistry techniques. The synthesis typically begins with the formation of the spirocyclic core through either intramolecular cyclization or coupling reactions. The introduction of the ethyl and methyl groups is achieved through alkylation or Friedel-Crafts alkylation reactions, depending on the specific conditions required for stability and selectivity.

The structural uniqueness of this compound has also led to its exploration in materials science. Its rigid bicyclic structure makes it a potential candidate for use in supramolecular chemistry and nanotechnology applications. Researchers have recently investigated its ability to form self-assembled monolayers and its role in enhancing the mechanical properties of polymer composites.

In terms of biological activity, 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl has shown promising results in vitro assays targeting various enzymes and receptors. Its ability to inhibit certain kinases has made it a subject of interest in anticancer drug discovery programs. Additionally, its selectivity towards G-protein coupled receptors (GPCRs) suggests potential applications in treating central nervous system disorders.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, facilitating rational drug design efforts. These studies have also highlighted its potential as a chiral catalyst in asymmetric synthesis reactions.

In conclusion, 1-Azaspiro[4.5]decan-4-one, 1-ethyl-7,7,9-trimethyl (CAS No: 2138398-56-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique spirocyclic structure combined with functional substituents makes it an invaluable tool for researchers in chemistry, pharmacology, and materials science.